Cas no 88965-16-6 (1,2-Ethanediamine, N-[bis(4-fluorophenyl)methyl]-N,N'-diethyl-)

1,2-Ethanediamine, N-[bis(4-fluorophenyl)methyl]-N,N'-diethyl- structure
88965-16-6 structure
Product Name:1,2-Ethanediamine, N-[bis(4-fluorophenyl)methyl]-N,N'-diethyl-
CAS No:88965-16-6
MF:C19H24F2N2
MW:318.404071807861
CID:617871
PubChem ID:71321025
Update Time:2025-04-19

1,2-Ethanediamine, N-[bis(4-fluorophenyl)methyl]-N,N'-diethyl- Chemical and Physical Properties

Names and Identifiers

    • 1,2-Ethanediamine, N-[bis(4-fluorophenyl)methyl]-N,N'-diethyl-
    • N'-[bis(4-fluorophenyl)methyl]-N,N'-diethylethane-1,2-diamine
    • DTXSID50750886
    • N~1~-[Bis(4-fluorophenyl)methyl]-N~1~,N~2~-diethylethane-1,2-diamine
    • 88965-16-6
    • Inchi: 1S/C19H24F2N2/c1-3-22-13-14-23(4-2)19(15-5-9-17(20)10-6-15)16-7-11-18(21)12-8-16/h5-12,19,22H,3-4,13-14H2,1-2H3
    • InChI Key: UWQXLVCUEGIYOJ-UHFFFAOYSA-N
    • SMILES: FC1C=CC(=CC=1)C(C1C=CC(=CC=1)F)N(CC)CCNCC

Computed Properties

  • Exact Mass: 318.19075510g/mol
  • Monoisotopic Mass: 318.19075510g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 8
  • Complexity: 289
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 15.3Ų
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